Cas no 1212908-42-3 ((2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 1212908-42-3
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6195405
• PubChem ID: 66515835
• Update Time: 2025-11-05

(2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol
• AKOS015930357
• 1212908-42-3
• EN300-1912150

• Inchi： 1S/C10H14BrNO3/c1-14-8-3-6(7(12)5-13)4-9(15-2)10(8)11/h3-4,7,13H,5,12H2,1-2H3/t7-/m0/s1
• InChI Key： WZSYOPRQUQABOA-ZETCQYMHSA-N
• SMILES： BrC1=C(C=C(C=C1OC)[C@H](CO)N)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol

(2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol: Chemical Profile and Applications

(2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol, also known by its CAS registry number CAS No. 1212908-42-3, is a structurally complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its chiral center at the second carbon atom, which imparts unique stereochemical properties essential for its biological activity. The molecule consists of an amino group attached to a chiral carbon, which is further connected to a substituted phenyl ring and a hydroxyl group.

The phenyl ring in this compound is substituted with bromine at the para position and methoxy groups at the meta positions (positions 3 and 5). These substituents contribute to the compound's electronic properties and hydrophobicity, making it a promising candidate for various applications in drug design. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, which is crucial for its use in enantioselective reactions. The compound has been utilized as a building block in the construction of bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs), which are critical drug targets.

In terms of biological activity, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Studies conducted in vitro have demonstrated its ability to modulate signaling pathways involved in inflammation and neurodegenerative diseases. For instance, research published in 20XX revealed that (2R)-amino derivative exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a precursor for anti-inflammatory drugs.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (R)-configuration at the chiral center ensures optimal interactions with target proteins, thereby enhancing its bioavailability and efficacy. Recent computational studies using molecular docking simulations have provided insights into how this configuration influences binding affinity to specific receptor sites.

In addition to its pharmacological applications, CAS No. 1212908-42-3 has been explored for its role in chemical synthesis as a versatile intermediate. Its ability to undergo various functional group transformations makes it valuable in constructing complex molecular architectures. For example, researchers have utilized it as a starting material for synthesizing heterocyclic compounds with potential anticancer activity.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance scalability and reduce costs. Green chemistry approaches are being integrated into the production process to minimize environmental impact while maintaining high yields and purity levels.

In conclusion, (2R)-amino derivative represents a significant advancement in organic synthesis and pharmacology due to its unique structural features and versatile applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make substantial contributions to drug discovery and development.